![molecular formula C14H14O3 B3045353 Phenol, 3-methoxy-5-(phenylmethoxy)- CAS No. 105381-42-8](/img/structure/B3045353.png)
Phenol, 3-methoxy-5-(phenylmethoxy)-
Overview
Description
Phenols are aromatic compounds that contain a hydroxyl group directly attached to a benzene ring . They are widely used in the production of polymers, drugs, and other chemical products .
Molecular Structure Analysis
Phenols generally have a hydroxyl group (-OH) attached to a carbon atom in a benzene ring . The specific molecular structure of “Phenol, 3-methoxy-5-(phenylmethoxy)-” is not available in the sources I have access to.Chemical Reactions Analysis
Phenols can undergo a variety of chemical reactions, including electrophilic aromatic substitution and oxidation . The specific chemical reactions of “Phenol, 3-methoxy-5-(phenylmethoxy)-” are not available in the sources I have access to.Physical and Chemical Properties Analysis
Phenols have unique physical and chemical properties due to the presence of the hydroxyl group attached to the aromatic ring . The specific physical and chemical properties of “Phenol, 3-methoxy-5-(phenylmethoxy)-” are not available in the sources I have access to.Mechanism of Action
Safety and Hazards
Properties
IUPAC Name |
3-methoxy-5-phenylmethoxyphenol | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H14O3/c1-16-13-7-12(15)8-14(9-13)17-10-11-5-3-2-4-6-11/h2-9,15H,10H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HSMXTDAGOOVQNL-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=CC(=C1)O)OCC2=CC=CC=C2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H14O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50544404 | |
Record name | 3-(Benzyloxy)-5-methoxyphenol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50544404 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
230.26 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
105381-42-8 | |
Record name | 3-(Benzyloxy)-5-methoxyphenol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50544404 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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